N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide

• IUPAC Name: 2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C13H15N3O2S/c1-7-3-4-9(5-8(7)2)15-11(17)6-10-12(18)16-13(14)19-10/h3-5,10H,6H2,1-2H3,(H,15,17)(H2,14,16,18)
• InChI Key: OEBCIEVXOKKWFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2C(=O)N=C(S2)N)C
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol

Description

N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide, also known as DMTA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DMTA is a thiazolidinone derivative that has been reported to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide is believed to exert its biological effects by modulating various signaling pathways in the body. It has been reported to inhibit the activation of nuclear factor kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are involved in the regulation of inflammation and oxidative stress.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide has been reported to exhibit several biochemical and physiological effects in the body. It has been shown to reduce the levels of inflammatory markers such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It also reduces the levels of reactive oxygen species (ROS) and lipid peroxidation, which are indicators of oxidative stress.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in large quantities. It exhibits potent biological activity at low concentrations, making it an attractive candidate for drug development. However, one of the limitations of N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide is its poor solubility in water, which may limit its bioavailability in vivo.

Future Directions

Several future directions for research on N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide can be identified. First, further studies are needed to investigate the molecular mechanisms underlying the anti-inflammatory and antioxidant effects of N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide. Second, studies are needed to evaluate the pharmacokinetics and pharmacodynamics of N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide in vivo. Third, the potential anticancer properties of N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide should be further explored, as preliminary studies have shown promising results. Finally, more research is needed to optimize the synthesis of N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide and improve its solubility in water to enhance its bioavailability.
In conclusion, N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide is a synthetic compound with significant potential for therapeutic applications. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for drug development. Further research is needed to fully understand its mechanism of action and optimize its pharmacological properties.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. Several research studies have reported that N-(3,4-dimethylphenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress.